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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B2752707 Get Quote

Technical Support Center: SJ000291942
Welcome to the technical support center for SJ000291942. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of SJ000291942 in your experiments, with a specific focus on determining the

optimal treatment duration.

Frequently Asked Questions (FAQs)
Q1: What is SJ000291942 and what is its mechanism of action?

A1: SJ000291942 is a small molecule activator of the canonical Bone Morphogenetic Protein

(BMP) signaling pathway.[1][2][3] BMPs are a group of growth factors belonging to the

transforming growth factor-beta (TGF-β) superfamily of proteins.[1] The canonical BMP

pathway is initiated by the binding of a BMP ligand to a complex of Type I and Type II

serine/threonine kinase receptors on the cell surface.[4] This leads to the phosphorylation and

activation of the Type I receptor, which in turn phosphorylates the receptor-regulated SMADs

(R-SMADs), specifically SMAD1, SMAD5, and SMAD8. These phosphorylated R-SMADs then

form a complex with SMAD4, translocate to the nucleus, and regulate the transcription of target

genes. SJ000291942 activates this cascade, leading to the phosphorylation of SMAD1/5/8.

Q2: What are the known downstream effects of SJ000291942?
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A2: In C33A-2D2 cells, SJ000291942 has been shown to induce the phosphorylation of

SMAD1/5/8, with maximal activation observed at 1 hour of treatment. It also leads to the

phosphorylation of the Extracellular Signal-regulated protein Kinase (ERK1/2), indicating

activation of the non-canonical MAPK pathway as well. In zebrafish embryos, treatment with

SJ000291942 results in ventralization, a phenotype consistent with increased BMP signaling

activity.

Q3: How should I store and handle SJ000291942?

A3: For long-term storage, SJ000291942 powder should be kept at -20°C for up to 3 years.

Stock solutions in a solvent like DMSO can be stored at -80°C for up to one year. It is advisable

to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Q4: In which solvents is SJ000291942 soluble?

A4: SJ000291942 is soluble in DMSO at a concentration of 64 mg/mL (201.06 mM). It is also

soluble in Ethanol at 12 mg/mL but is insoluble in water. For in vivo studies, formulations using

carriers like CMC-Na or a combination of DMSO, PEG300, Tween-80, and saline have been

suggested.

Signaling Pathway Diagram
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Start: Unexpected Experimental Result

Is the issue 'No/Low Signal' or 'Toxicity'?

No / Low Signal

No/Low Signal

Toxicity / Unexpected Phenotype

Toxicity

Did the positive control work? Did the vehicle control show toxicity?

Issue with detection method.
Check antibody, reagents, instrument.

No

Is the cell line known to be responsive?

Yes

Check receptor expression.
Consider a different cell line.

No

Have you optimized concentration and time?

Yes

Perform dose-response and
time-course experiments.

No

Check compound integrity.
Use fresh stock.

Yes

Solvent toxicity.
Reduce solvent concentration.

Yes

Is it toxicity or a biological effect
(e.g., differentiation)?

No

Assess markers for apoptosis
and/or differentiation.

Unsure

Perform dose-response for viability (MTT).
Lower the concentration of SJ000291942.

Toxicity Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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